Cas no 10034-88-5 (Sodium Hydrogen Sulfate Monohydrate)

• Product Name: Sodium Hydrogen Sulfate Monohydrate
• CAS No: 10034-88-5
• MF: H₃NaO₅S
• MW: 138.075590372086
• MDL: MFCD00149210
• CID: 48320
• Update Time: 2026-05-14

Sodium Hydrogen Sulfate Monohydrate Chemical and Physical Properties

Names and Identifiers

• Sodium bisulfate monohydrate
• SODIUM ACID SULFATE, MONOHYDRATE
• SODIUM HYDROGEN SULFATE
• SODIUM HYDROGEN SULFATE-1-HYDRATE
• SODIUM HYDROGEN SULFATE MONOHYDRATE
• SODIUM HYDROGEN SULPHATE 1-HYDRATE
• Sodiumhydrogensulfate,monohy
• Sulfuricacid,monosodiumsalt,hydrate
• SODIUM HYDROGENSULFATE MONOHYDRATE REA&
• SODIUM HYDROGEN SULFATE-1-HYDRATE R. G.
• SodiumBisulfateGr(Monohydrate)
• SodiumBisulfateExtraPure(Monohydrate)
• SODIUM BISULFATE H2O
• Sodium bisulfate 1-hydrate
• SODIUM BISULFATE, MONOHYDRATE REAGENT
• Sulfuric acid, monosodium salt, monohydrate
• sodium hydrogen sulfate monohydrate, reagent grade
• Sodiumbisulfate
• sodium,hydrogen sulfate,hydrate
• SodiuMSodiuMbisulfat
• SODIUM HYDROGEN SULPHATE 1H2O
• >=98.0% (T)
• SodiumHydrogenSulphate,>98%
• SODIUM BISULFATE, MONOHYDRATE
• Sodium hydrogensulfate hydrate
• Sulfuric acid, monosodium salt, hydrate
• 3KLS9Y77YJ
• SODIUMBISULFATE,MONOHYDRATE
• Sodium bisulfate monohydrate, 99%, for analysis
• Sodium bisulfate monohydrate, 97%, extra pure, reagent, crystals
• sodium hydrogen sulfate hydrate(1:1:1)
• Sodium bisulfate hydrate
• NaHSO4.H2O
• Sodium bisulfate
• Sodium Hydrogen Sulfate Monohydrate

• MDL： MFCD00149210
• Inchi： 1S/Na.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+1;;/p-1
• InChI Key： JXHZRQHZVYDRGX-UHFFFAOYSA-M
• SMILES： S(=O)(=O)(O[H])[O-].[Na+].O([H])[H]

Computed Properties

• Exact Mass: 137.96000
• Monoisotopic Mass: 137.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless monoclinic crystals or white powder.
• Density: 2.103
• Melting Point: 58 ºC
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: °C
• Refractive Index: 1/43
• PH: 1 (50g/l, H2O, 20℃)
• Solubility: 1080g/l
• Water Partition Coefficient: 670 g/L
• PSA: 95.04000
• LogP: 0.02110
• Solubility: It is soluble in cold water, with a solubility of 670g/l in water, and its aqueous solution is acidic. It deliquesces easily in the air.
• Merck: 14,8586
• Sensitiveness: Moisture Sensitive

Sodium Hydrogen Sulfate Monohydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 3260 8/PG 3
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S24-S26
• RTECS：VZ1870000
• Hazardous Material Identification：
• Storage Condition：5-15°C
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R41
• Packing Group：III
• Hazard Level：8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Hydrogen Sulfate Monohydrate

Sodium Hydrogen Sulfate Monohydrate: A Comprehensive Overview

Sodium Hydrogen Sulfate Monohydrate, also known as sodium bisulfate monohydrate, is a chemical compound with the CAS number CAS No. 10034-88-5. This compound is widely used in various industrial and chemical applications due to its unique properties and versatility. In this article, we will delve into the characteristics, applications, and recent advancements related to Sodium Hydrogen Sulfate Monohydrate, providing a comprehensive understanding of its role in modern chemistry.

The chemical formula of Sodium Hydrogen Sulfate Monohydrate is NaHSO4·H2O, indicating the presence of one water molecule in its structure. This compound is a white crystalline solid that is highly soluble in water. Its solubility makes it an ideal candidate for various aqueous-based applications. Recent studies have highlighted the importance of understanding the hydration properties of Sodium Hydrogen Sulfate Monohydrate, particularly in optimizing its use in industrial processes.

Sodium Hydrogen Sulfate Monohydrate is commonly produced through the reaction of sulfuric acid with sodium hydroxide or sodium carbonate. The process involves neutralization, followed by crystallization to obtain the monohydrate form. This method ensures high purity, which is essential for its application in sensitive industrial processes. Researchers have explored alternative synthesis methods to improve yield and reduce environmental impact, contributing to the sustainability of its production.

One of the key applications of Sodium Hydrogen Sulfate Monohydrate is in water treatment. It is used as a coagulant and flocculant to remove impurities from water, ensuring clean and safe drinking water. Recent advancements in water treatment technologies have emphasized the role of Sodium Hydrogen Sulfate Monohydrate in enhancing filtration efficiency and reducing energy consumption. These innovations are particularly relevant in regions facing water scarcity and pollution challenges.

In the agricultural sector, Sodium Hydrogen Sulfate Monohydrate finds application as a soil conditioner and pH regulator. Its ability to adjust soil acidity makes it invaluable for crop cultivation, especially in regions with alkaline soil conditions. Studies have shown that optimal use of this compound can significantly improve crop yield and quality, contributing to sustainable agriculture practices.

The industrial sector also benefits from the use of Sodium Hydrogen Sulfate Monohydrate. It serves as a catalyst in various chemical reactions, including those involved in the production of detergents, textiles, and pharmaceuticals. Recent research has focused on optimizing its catalytic properties to enhance reaction efficiency and reduce production costs.

In addition to its practical applications, Sodium Hydrogen Sulfate Monohydrate has been a subject of interest in academic research. Scientists have explored its structural properties at the molecular level, shedding light on its hydration behavior and stability under different conditions. These insights are crucial for developing new materials and improving existing processes.

The environmental impact of using Sodium Hydrogen Sulfate Monohydrate has also been a topic of recent studies. Researchers have investigated methods to minimize waste generation during its production and application. By adopting eco-friendly practices, industries can reduce their ecological footprint while maintaining operational efficiency.

In conclusion, Sodium Hydrogen Sulfate Monohydrate is a versatile compound with a wide range of applications across various industries. Its unique properties make it an essential component in modern chemistry, contributing to advancements in water treatment, agriculture, and industrial processes. As research continues to uncover new potential uses and optimize existing applications, the significance of this compound will only grow in the coming years.